Cas no 612487-50-0 (1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine)

• Product Name: 1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine
• CAS No: 612487-50-0
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 2120557
• PubChem ID: 26945817
• Update Time: 2025-04-21

1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine
• DB-337083
• SCHEMBL4129372
• AKOS008677510
• 612487-50-0
• OKPNSSCDBMCCFP-UHFFFAOYSA-N

• Inchi： 1S/C16H18ClN3O2S/c17-16-7-6-15(12-18-16)23(21,22)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key： OKPNSSCDBMCCFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 351.0808257Da
• Monoisotopic Mass: 351.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.9Ų